5-ethyl-1-[2-(4-methoxyphenyl)ethyl]-1H-1,2,3-triazol-4-amine hydrochloride

• IUPAC Name: 5-ethyl-1-[2-(4-methoxyphenyl)ethyl]triazol-4-amine;hydrochloride
• InChI: InChI=1S/C13H18N4O.ClH/c1-3-12-13(14)15-16-17(12)9-8-10-4-6-11(18-2)7-5-10;/h4-7H,3,8-9,14H2,1-2H3;1H
• InChI Key: VCIHQLZYQTTYAF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=NN1CCC2=CC=C(C=C2)OC)N.Cl
• Molecular Formula: C13H19ClN4O
• Molecular Weight: 282.77 g/mol

Description

5-ethyl-1-[2-(4-methoxyphenyl)ethyl]-1H-1,2,3-triazol-4-amine hydrochloride (EMTH) is an organic compound that is widely used in laboratory experiments. It is a powerful reagent used for the synthesis of various organic compounds. EMTH has been extensively studied for its biochemical and physiological effects, and its applications in scientific research. In

Scientific Research Applications

Metabolic Pathways and Biological Activities

• Study of Metabolic Pathways in Rats:

  • The metabolic pathways of a similar triazole compound, specifically 3-(2-ethylphenyl)-5-(3-methoxyphenyl)-1H-1,2,4-triazole, were explored in rats. The compound was found to undergo various metabolic reactions including hydroxylation and demethylation. Such studies are crucial for understanding the biological activity and therapeutic potential of related compounds (Assandri et al., 1984).

• Therapeutic Efficacy in Colonic Inflammation:

  • Another structurally related compound, 3-(2-ethylphenyl)-5-(3-methoxyphenyl)-1H-1,2,4-triazole (ST1959), was evaluated for its therapeutic efficacy in colonic inflammation in rats. The compound showed significant potential in reducing inflammation and could be a point of interest for developing treatments for similar conditions (Stasi et al., 2004).

• Neurochemical and Behavioural Studies:

  • Compounds like 1-[2-(4-aminophenyl)ethyl]-4-(3-trifluoromethylphenyl)piperazine have been studied for their agonistic action at central 5-HT receptors, indicating the potential of structurally similar compounds in neurochemical and behavioural studies (Hutson et al., 1987).

• Protective Effects Against Oxidative Stress:

  • Thiazolo[3,2-b]-1,2,4-triazoles and their derivatives were investigated for their protective effects against ethanol-induced oxidative stress in mice. Such studies highlight the antioxidative potential of triazole compounds, which could be relevant for the compound (Aktay et al., 2005).

• Antidepressant and Anxiolytic Effects:

  • Phenylpiperazine derivatives, notably HBK-14 and HBK-15, were characterized for their antidepressant and anxiolytic effects. This indicates the potential of similar compounds in the treatment of psychological disorders (Pytka et al., 2015).

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , which suggests that this compound may also interact with various biological targets.

Mode of Action

For instance, 4-methoxyphenethylamine, a compound with a similar methoxyphenyl structure, inhibits the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine .